Cas no 1164473-32-8 ((2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1164473-32-8
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• CID: 4574400
• Update Time: 2025-10-28

(2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-3-(DIMETHYLAMINO)-2-(PHENYLSULFONYL)-2-PROPEN-1-ONE
• (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(dimethylamino)-2-(phenylsulfonyl)-, (2Z)-

• Inchi： 1S/C17H16ClNO3S/c1-19(2)12-16(17(20)13-8-10-14(18)11-9-13)23(21,22)15-6-4-3-5-7-15/h3-12H,1-2H3/b16-12-
• InChI Key： MWKSHDTXDCWIIH-VBKFSLOCSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)/C(/S(C1=CC=CC=C1)(=O)=O)=C/N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one

Compound Introduction: (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1164473-32-8)

The compound (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one, identified by its CAS number 1164473-32-8, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a benzene sulfonyl group, a chlorophenyl ring, and a dimethylamino substituent, contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one suggests potential interactions with biological targets that could modulate disease pathways. For instance, the sulfonyl group is known to enhance binding affinity to certain enzymes and receptors, while the dimethylamino moiety can influence solubility and metabolic stability.

Recent studies have highlighted the importance of sulfonamide-based compounds in drug discovery. Researchers have been exploring novel synthetic pathways to optimize the structural properties of these molecules, aiming to improve their efficacy and reduce potential side effects. The compound in question has been synthesized through multi-step organic reactions, involving condensation, sulfonylation, and functional group transformations. These synthetic strategies have been refined to ensure high yield and purity, which are critical for subsequent biological evaluations.

The benzene sulfonyl group in (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one plays a pivotal role in its interaction with biological targets. Sulfonyl groups are known for their ability to form hydrogen bonds and participate in hydrophobic interactions, making them valuable for designing molecules with high binding affinity. Additionally, the chlorophenyl ring introduces electronic and steric effects that can fine-tune the pharmacokinetic properties of the compound. The dimethylamino group further enhances the molecule's basicity, which can be advantageous for certain pharmacological applications.

Current research in this field is focused on understanding the mechanisms of action of sulfonamide derivatives. Preclinical studies have demonstrated that compounds with similar structural motifs can inhibit key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The potential of (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one to interact with these targets has prompted further investigation into its biological activity. In vitro assays have shown promising results, indicating that this compound may exhibit inhibitory effects on certain enzymes and receptors.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets the standards required for biological testing. NMR spectroscopy has been particularly useful in confirming the connectivity of atoms and the configuration of double bonds, while MS has helped determine the molecular weight and fragmentation patterns.

In addition to its potential therapeutic applications, (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one has interesting chemical properties that make it a valuable scaffold for drug design. Its ability to undergo various chemical reactions allows for further modifications that can enhance its biological activity or improve its pharmacokinetic profile. For example, functional group interconversions can be employed to introduce additional substituents or alter electronic distributions within the molecule.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one and biological targets. These simulations provide valuable insights into how the molecule interacts with receptors at an atomic level, helping researchers design more effective drugs. Additionally, computational methods have been employed to optimize synthetic routes by predicting reaction outcomes and minimizing unwanted byproducts.

Future directions in research on this compound include exploring its potential as a lead molecule for drug development. By conducting more extensive biological evaluations, researchers aim to identify specific therapeutic applications where this compound could be beneficial. Preclinical studies will be essential in assessing its safety and efficacy before moving into clinical trials. Furthermore, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic outcomes.

The development of novel sulfonamide derivatives like (2Z)-2-(benzenesulfonyl)-1-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one underscores the ongoing importance of innovation in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, so does our need for innovative molecules that can address unmet medical needs. This compound represents a promising example of how structural diversity can lead to new therapeutic opportunities.